Cas no 12080-06-7 (Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-)

Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- structure
12080-06-7 structure
Product Name:Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-
CAS No:12080-06-7
MF:C8H8FeO2
MW:191.992923736572
CID:219233
PubChem ID:11986334
Update Time:2025-04-19

Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- Chemical and Physical Properties

Names and Identifiers

    • Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-
    • 5-cyclopentadienyl
    • Iron,methyldicarbonyl-&#951
    • 12080-06-7
    • Iron,methyldicarbonyl-.eta.<5>-cyclopentadienyl
    • Iron, methyldicarbonyl-eta5-cyclopentadienyl
    • KPMZGIMZIFXNFA-UHFFFAOYSA-N
    • Iron,dicarbonyl(.eta.5-2,4-cyclopentadien-1-yl)methyl-
    • Iron,dicarbonyl(.eta.<5>-2,4-cyclopentadien-1-yl)methyl-
    • Iron,methyldicarbonyl-.pi.-cyclopentadienyl
    • Inchi: 1S/C5H5.2CO.CH3.Fe/c1-2-4-5-3-1;2*1-2;;/h1-5H;;;1H3;/q-1;;;-1;+6
    • InChI Key: SFUIUYZMVVEDFD-UHFFFAOYSA-N
    • SMILES: [Fe+6].[O+]#[C-].[O+]#[C-].[CH-]1C=CC=C1.[CH3-]

Computed Properties

  • Exact Mass: 195.03119
  • Monoisotopic Mass: 191.987365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: -3.9
  • Topological Polar Surface Area: 139

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 80-84 °C (dec.)(lit.)
  • PSA: 39.8
  • Solubility: Not available

Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- Security Information

  • WGK Germany:3
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